(4-((1H-Pyrazol-1-yl)methyl)phenyl)methanamine hydrochloride

• IUPAC Name: [4-(pyrazol-1-ylmethyl)phenyl]methanamine;hydrochloride
• InChI: InChI=1S/C11H13N3.ClH/c12-8-10-2-4-11(5-3-10)9-14-7-1-6-13-14;/h1-7H,8-9,12H2;1H
• InChI Key: QUVMWCVEYSYIOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)CC2=CC=C(C=C2)CN.Cl
• Molecular Formula: C11H14ClN3
• DSSTOX Substance ID: DTXSID70585839
• Molecular Weight: 223.70 g/mol
• CAS No.: 904696-62-4

Description

((4-((1H-Pyrazol-1-yl)methyl)phenyl)methanamine hydrochloride), also known as 4-PPM HCl, is an organic compound belonging to the class of pyrazoles. It is a white crystalline solid that has been used in laboratory experiments for its unique chemical properties. 4-PPM HCl has been studied for its synthesis methods, its scientific research applications, its mechanism of action, its biochemical and physiological effects, and its advantages and limitations for laboratory experiments.

Scientific Research Applications

Synthesis and Derivative Development

• Synthesis and Optimization

  The synthesis of 3-phenyl-1H-pyrazole, an intermediate for developing biologically active compounds, has been optimized for better yields and industrial production feasibility. The derivatives of this compound show potential biological activities, notably in cancer treatment through molecular targeted therapy (Liu, Xu, & Xiong, 2017).

• Antipsychotic Potential

  Derivatives of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols have shown promising results as potential antipsychotic agents without interacting with dopamine receptors, marking a deviation from traditional antipsychotics (Wise et al., 1987).

Biological Activities and Medical Applications

• Alzheimer's Disease Treatment

  3-aryl-1-phenyl-1H-pyrazole derivatives have been developed as multitarget directed ligands, showing inhibitory activities against acetylcholinesterase and monoamine oxidase, significant for Alzheimer's disease treatment (Kumar et al., 2013).

• Antibacterial Activity

  Novel oxadiazoles derivatives derived from 1H-pyrazole have demonstrated significant antibacterial properties against various bacterial strains, showcasing the potential for developing new antibacterial drugs (Rai et al., 2009).

• Antifungal and Antimicrobial Applications

  Pyrazole analogues of bifonazole have been synthesized, indicating moderate activity against fungal strains, and certain synthesized compounds have shown promising antimicrobial activities (Menozzi et al., 1999).

Industrial and Chemical Applications

• Chemical Synthesis

  The ambient-temperature synthesis of novel compounds involving 1H-pyrazol has been reported, providing insights into the efficient production of chemical intermediates (Becerra, Cobo, & Castillo, 2021).

• Corrosion Inhibition

  Pyrazole derivatives have been identified as effective corrosion inhibitors for mild steel in hydrochloric acid solutions, suggesting industrial applications in metal protection (Yadav et al., 2015).

Mechanism of Action

Target of Action

The primary targets of 4-(1H-Pyrazol-1-ylmethyl)benzylamine hydrochloride are Trypsin-1 and Trypsin-2 . These are serine proteases involved in the digestion of proteins in the small intestine .

Mode of Action

It is known that the compound interacts with its targets, trypsin-1 and trypsin-2, potentially inhibiting their activity . This interaction and the resulting changes could lead to a variety of downstream effects, depending on the specific biological context.

Result of Action

Given its potential inhibitory effects on Trypsin-1 and Trypsin-2, it could potentially impact protein digestion and absorption in the small intestine . .